Cas no 193156-60-4 (rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate)

• Product Name: rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate
• CAS No: 193156-60-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5637650
• PubChem ID: 131120894
• Update Time: 2025-05-21

rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-[(1R,3R)-3-ethenylcyclohexyl]carbamate
• EN300-28274703
• 193156-60-4
• Carbamic acid, [(1R,3R)-3-ethenylcyclohexyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate

• Inchi： 1S/C13H23NO2/c1-5-10-7-6-8-11(9-10)14-12(15)16-13(2,3)4/h5,10-11H,1,6-9H2,2-4H3,(H,14,15)/t10-,11-/m1/s1
• InChI Key： QDWFZHSPNSUPQP-GHMZBOCLSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@@H](C=C)C1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 311.6±22.0 °C(Predicted)
• pka: 12.48±0.40(Predicted)

Additional information on rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate

Comprehensive Guide to rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate (CAS No. 193156-60-4)

rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate (CAS No. 193156-60-4) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This carbamate derivative is particularly valued for its stereochemical properties, making it a key intermediate in the development of enantioselective drugs. The compound's unique structure, featuring a tert-butyl group and an ethenylcyclohexyl moiety, contributes to its versatility in synthetic applications.

In recent years, the demand for chiral intermediates like rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate has surged due to the growing focus on precision medicine. Researchers are increasingly exploring its potential in designing novel therapeutics with reduced side effects. The compound's carbamate functionality also makes it a valuable building block for prodrug formulations, a hot topic in drug delivery optimization.

The synthesis of rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate typically involves multi-step organic reactions, with careful attention to stereocontrol. Pharmaceutical chemists often search for "high-purity chiral carbamates" or "steroselective synthesis methods," reflecting the industry's need for reliable synthetic protocols. The compound's cyclohexyl ring structure contributes to its stability, while the ethenyl group offers opportunities for further functionalization.

From an analytical perspective, rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate requires specialized characterization techniques. Modern laboratories frequently employ chiral HPLC and NMR spectroscopy to verify its stereochemical purity, addressing common search queries like "chiral compound analysis methods." The compound's molecular weight of 225.33 g/mol and specific rotation properties make it distinguishable from similar derivatives.

The pharmaceutical applications of rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate extend to various therapeutic areas. Recent studies have investigated its potential as a precursor for CNS-active compounds, aligning with trending research in neurological disorders. The tert-butyl carbamate protection group is particularly valuable in peptide synthesis, answering frequent questions about "amine protection strategies in drug development."

Storage and handling of rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate require standard laboratory precautions. While not classified as hazardous, proper storage conditions (typically 2-8°C in airtight containers) ensure long-term stability. This information addresses common queries about "carbamate compound storage guidelines" from research professionals.

Market trends indicate growing interest in chiral building blocks like rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate, particularly from contract research organizations. The compound's CAS number (193156-60-4) serves as a crucial identifier for procurement specialists searching for "high-quality chiral intermediates." Current pricing and availability data show stable supply chains, with increasing demand from Asia-Pacific research centers.

Quality control protocols for rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate typically include purity verification (>98% by HPLC) and chiral purity assessment. These specifications respond to frequent industry inquiries about "QC standards for pharmaceutical intermediates." The compound's characterization data, including spectral properties, are essential for researchers comparing similar cyclohexyl carbamate derivatives.

Future research directions for rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate may explore its utility in asymmetric catalysis and green chemistry applications. The compound's structural features make it a candidate for developing more sustainable synthetic routes, addressing the pharmaceutical industry's focus on "green chemistry in drug synthesis."

In conclusion, rac-tert-butyl N-(1R,3R)-3-ethenylcyclohexylcarbamate (CAS No. 193156-60-4) represents an important chiral building block with diverse pharmaceutical applications. Its unique combination of tert-butyl carbamate protection and ethenylcyclohexyl structure continues to attract research interest, particularly in drug discovery and development projects requiring stereochemical precision.